Cas no 440122-66-7 (WAY-200070)

• Product Name: WAY-200070
• CAS No: 440122-66-7
• MF: C₁₃H₈BrNO₃
• MW: 306.111522674561
• MDL: MFCD16618385
• CID: 1515917
• PubChem ID: 329830426
• Update Time: 2025-07-05

WAY-200070 Chemical and Physical Properties

Names and Identifiers

• 4-(7-bromo-5-hydroxy-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,5-dien-1-one
• 7-bromo-2-(4-hydroxyphenyl)-5-benzoxazolol
• CTK1D2551
• CHEBI:413832
• DNC005228
• 7-BROMO-2-(4-HYDROXYPHENYL)-1,3-BENZOXAZOL-5-OL
• WAY-200070
• CHEMBL188528
• 5-Benzoxazolol, 7-bromo-2-(4-hydroxyphenyl)-
• SureCN3930187
• 7-Bromo-2-(4-hydroxy-phenyl)-benzooxazol-5-ol
• WAY 200070
• 5-Benzoxazolol,7-bromo-2-(4-hydroxyphenyl)
• 7-Bromo-2-(4-hydroxyphenyl)-1,3-benzoxazol-5-ol 7-bromo-2-(4-hydroxyphenyl)-5-benzoxazolol
• WAY200070
• 7-bromo-2-(4-hydroxyphenyl)benzo[d]oxazol-5-ol
• GTPL4052
• BAAILVWEAXFTSF-UHFFFAOYSA-N
• HMS3413L08
• HMS3677L08
• BCP28989
• BDBM50154088
• AK586536
• B7386
• 7-bromo-2-(4-hydr
• BRD-K08223200-001-01-1
• WAY-200070, >=98% (HPLC)
• LK94JP5JT7
• WAY-200070?
• 440122-66-7
• WAY-00005
• SCHEMBL3930187
• EX-A5522
• C75188
• HY-101271
• AKOS024457585
• DA-59096
• 7-Bromanyl-2-(4-hydroxyphenyl)-1,3-benzoxazol-5-ol
• Q25100803
• CS-6398
• A935041
• DTXSID80432027
• WAY200070-3
• WAY-200070-3
• Br-ERb-041
• WAY 20070-3

• MDL： MFCD16618385
• Inchi： 1S/C13H8BrNO3/c14-10-5-9(17)6-11-12(10)18-13(15-11)7-1-3-8(16)4-2-7/h1-6,16-17H
• InChI Key： BAAILVWEAXFTSF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC(C1C=CC(=CC=1)O)=N2)O

Computed Properties

• Exact Mass: 304.96900
• Monoisotopic Mass: 304.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5
• XLogP3: 3.4

Experimental Properties

• Solubility: DMSO: ≥20mg/mL
• PSA: 66.49000
• LogP: 3.66850

WAY-200070 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on WAY-200070

Comprehensive Overview of WAY-200070 (CAS No. 440122-66-7): Mechanism, Applications, and Research Insights

WAY-200070 (CAS No. 440122-66-7) is a selective estrogen receptor beta (ERβ) agonist that has garnered significant attention in pharmacological research due to its potential therapeutic applications. This compound, often referenced in studies exploring neuroprotection, anti-inflammatory effects, and metabolic regulation, represents a promising candidate for addressing conditions such as neurodegenerative diseases, metabolic disorders, and chronic inflammation. Its unique mechanism of action distinguishes it from other ERβ-targeting compounds, making it a subject of intense scientific scrutiny.

The molecular structure of WAY-200070 enables high affinity and selectivity for ERβ, a receptor subtype implicated in various physiological processes. Researchers have leveraged this specificity to investigate its role in modulating cognitive function, bone density maintenance, and cardiovascular health. Recent studies highlight its potential to mitigate oxidative stress and neuroinflammation, aligning with growing public interest in brain health and aging-related disorders. These attributes position WAY-200070 as a compound of interest for both academic and industrial research communities.

In the context of drug discovery, WAY-200070 serves as a critical tool for elucidating ERβ signaling pathways. Its applications extend to preclinical models of Alzheimer's disease, Parkinson's disease, and multiple sclerosis, where ERβ activation has shown neuroprotective effects. The compound's ability to cross the blood-brain barrier further enhances its utility in central nervous system (CNS) research. As the demand for targeted therapies rises, WAY-200070 exemplifies the shift toward precision medicine in treating complex diseases.

Beyond neuroscience, WAY-200070 has been explored for its metabolic benefits. Studies suggest that ERβ agonists may improve insulin sensitivity and lipid metabolism, addressing key concerns in type 2 diabetes and obesity management. This aligns with current trends in personalized healthcare, where patients seek interventions tailored to their genetic and metabolic profiles. The compound's dual role in CNS and metabolic health underscores its versatility and broad applicability.

From a technical standpoint, WAY-200070 (CAS No. 440122-66-7) is synthesized through a multi-step process that ensures high purity and stability. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to validate its chemical integrity. Researchers emphasize the importance of structure-activity relationship (SAR) studies to optimize its efficacy and minimize off-target effects. These efforts reflect the broader push for safer and more effective therapeutic agents.

The growing body of literature on WAY-200070 highlights its potential to address unmet medical needs. For instance, its anti-inflammatory properties are being investigated in the context of autoimmune diseases and chronic pain, areas where current treatments often fall short. Public interest in natural alternatives and holistic approaches has also spurred curiosity about ERβ agonists, as they mimic the effects of phytoestrogens found in plants like soy and flaxseed.

In summary, WAY-200070 (CAS No. 440122-66-7) stands at the intersection of cutting-edge research and therapeutic innovation. Its selectivity for ERβ, combined with its diverse physiological effects, makes it a valuable asset in the quest for novel treatments. As scientific understanding of receptor-specific modulation deepens, compounds like WAY-200070 will likely play a pivotal role in shaping the future of medicine. Researchers and clinicians alike continue to explore its full potential, driven by the urgent need for effective, targeted, and safe therapeutic options.